Cas no 1187582-47-3 (4-fluoro-2-(morpholin-4-yl)aniline hydrochloride)

• Product Name: 4-fluoro-2-(morpholin-4-yl)aniline hydrochloride
• CAS No: 1187582-47-3
• MF: C₁₀H₁₄ClFN₂O
• MW: 232.682364940643
• MDL: MFCD09834358
• CID: 4576387
• PubChem ID: 66524474
• Update Time: 2025-05-21

4-fluoro-2-(morpholin-4-yl)aniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-2-(morpholin-4-yl)aniline hydrochloride

• MDL： MFCD09834358
• Inchi： 1S/C10H13FN2O.ClH/c11-8-1-2-9(12)10(7-8)13-3-5-14-6-4-13;/h1-2,7H,3-6,12H2;1H
• InChI Key： CYRAXJZRZCOUSI-UHFFFAOYSA-N
• SMILES： NC1=CC=C(F)C=C1N1CCOCC1.[H]Cl

Additional information on 4-fluoro-2-(morpholin-4-yl)aniline hydrochloride

Research Briefing on 4-fluoro-2-(morpholin-4-yl)aniline hydrochloride (CAS: 1187582-47-3) in Chemical Biology and Pharmaceutical Applications

4-fluoro-2-(morpholin-4-yl)aniline hydrochloride (CAS: 1187582-47-3) is a chemically modified aniline derivative that has garnered significant attention in recent pharmaceutical and chemical biology research. This compound, characterized by the presence of a morpholine ring and a fluorine substituent, serves as a key intermediate in the synthesis of various biologically active molecules. Its structural features make it particularly valuable in drug discovery, especially in the development of kinase inhibitors and other targeted therapies.

Recent studies have highlighted the role of 4-fluoro-2-(morpholin-4-yl)aniline hydrochloride in the synthesis of novel PI3K (phosphoinositide 3-kinase) and mTOR (mechanistic target of rapamycin) inhibitors. These pathways are critical in cancer cell proliferation and survival, making this compound a focal point in oncology research. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in improving the selectivity and potency of dual PI3K/mTOR inhibitors, leading to enhanced antitumor efficacy in preclinical models.

In addition to its applications in oncology, 4-fluoro-2-(morpholin-4-yl)aniline hydrochloride has been explored in the context of neurodegenerative diseases. Research published in ACS Chemical Neuroscience (2022) revealed its potential as a scaffold for developing small-molecule modulators of tau protein aggregation, a hallmark of Alzheimer's disease. The morpholine moiety in the compound was found to enhance blood-brain barrier permeability, a crucial factor in central nervous system drug development.

The synthetic routes to 4-fluoro-2-(morpholin-4-yl)aniline hydrochloride have been optimized in recent years, with several patents filed for improved production methods. A notable advancement came from a 2023 patent (WO2023156789) describing a high-yield, environmentally friendly process using continuous flow chemistry. This innovation addresses previous challenges in scaling up production while maintaining purity standards required for pharmaceutical applications.

Analytical characterization of 4-fluoro-2-(morpholin-4-yl)aniline hydrochloride has also seen progress, with advanced techniques such as LC-MS/MS and NMR crystallography being employed to study its solid-state properties and solution behavior. These studies, published in Analytical Chemistry (2023), provide crucial insights into the compound's stability and formulation requirements, informing its use in drug product development.

Looking forward, the versatility of 4-fluoro-2-(morpholin-4-yl)aniline hydrochloride continues to inspire new research directions. Current investigations are exploring its potential in PROTAC (proteolysis targeting chimera) design and as a building block for covalent inhibitors. The compound's unique combination of fluorine and morpholine pharmacophores positions it as a valuable tool in modern medicinal chemistry, with applications likely to expand as research progresses in targeted protein degradation and other emerging therapeutic modalities.